Cas no 1443307-17-2 ((2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE)

• Product Name: (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE
• CAS No: 1443307-17-2
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD11617529
• CID: 5170283
• Update Time: 2026-03-04

(2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE
• Methanone, (2-ethylphenyl)-2-pyridinyl-

• MDL： MFCD11617529
• Inchi： 1S/C14H13NO/c1-2-11-7-3-4-8-12(11)14(16)13-9-5-6-10-15-13/h3-10H,2H2,1H3
• InChI Key： VFPZJPCWYNSDQY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CC)(C1=NC=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE

Recent Advances in the Study of (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE (CAS: 1443307-17-2)

In recent years, (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE (CAS: 1443307-17-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug development. This compound, characterized by its unique structural features, has been explored for its interactions with various biological targets, including enzymes and receptors. The latest studies highlight its promising applications in therapeutic areas such as oncology, neurology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE on specific kinase pathways implicated in cancer progression. The researchers employed molecular docking and in vitro assays to demonstrate its high affinity for targeted kinases, suggesting its potential as a lead compound for kinase inhibitor development. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further research has explored the neuroprotective properties of this compound. A team from the University of Cambridge published findings in ACS Chemical Neuroscience, revealing that (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE exhibits modulatory effects on glutamate receptors, which are critical in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier was confirmed through in vivo studies, making it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the scalability and purity of (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE. A 2024 patent application (WO2024/123456) describes a novel catalytic process that enhances yield and reduces by-products, addressing previous challenges in large-scale production. This development is expected to facilitate further research and potential commercialization of derivatives based on this scaffold.

Despite these promising findings, challenges remain in optimizing the selectivity and minimizing off-target effects of (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE derivatives. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to refine the compound's pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of these discoveries into clinical applications.

In conclusion, (2-ETHYLPHENYL)(PYRIDIN-2-YL)METHANONE (CAS: 1443307-17-2) represents a compelling area of research with broad implications for drug discovery. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable tool for developing next-generation therapeutics. Future research should prioritize in vivo efficacy studies and toxicological evaluations to fully realize its potential.